Cas no 941939-84-0 (N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzene-1-sulfonamide)

• Product Name: N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzene-1-sulfonamide
• CAS No: 941939-84-0
• MF: C₁₈H₁₉N₃O₆S
• MW: 405.424963235855
• CID: 5500415
• PubChem ID: 7636403
• Update Time: 2025-06-29

N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-2-nitrobenzene-1-sulfonamide
• AKOS024467069
• 941939-84-0
• N-[4-methoxy-3-(2-oxopiperidin-1-yl)phenyl]-2-nitrobenzenesulfonamide
• VU0499052-1
• F2784-1568
• N-(4-methoxy-3-(2-oxopiperidin-1-yl)phenyl)-2-nitrobenzenesulfonamide
• N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzene-1-sulfonamide

• Inchi： 1S/C18H19N3O6S/c1-27-16-10-9-13(12-15(16)20-11-5-4-8-18(20)22)19-28(25,26)17-7-3-2-6-14(17)21(23)24/h2-3,6-7,9-10,12,19H,4-5,8,11H2,1H3
• InChI Key： UFSYIQKEHXESQX-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1[N+](=O)[O-])(NC1=CC=C(C(=C1)N1C(CCCC1)=O)OC)(=O)=O

Computed Properties

• Exact Mass: 405.09945651g/mol
• Monoisotopic Mass: 405.09945651g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 130Ų

Additional information on N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzene-1-sulfonamide

N-4-Methoxy-3-(2-Oxopiperidin-1-Yl)Phenyl-2-Nitrobenzene-1-Sulfonamide: A Comprehensive Overview

The compound with CAS No. 941939-84-0, known as N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl-2-nitrobenzene-1-sulfonamide, is a highly specialized organic compound with a complex structure and diverse potential applications. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its unique properties and structural features. The sulfonamide group, combined with the methoxy and nitro substituents, contributes to its distinctive chemical behavior and reactivity.

Recent studies have highlighted the importance of sulfonamides in drug design, particularly in the development of bioactive molecules with high selectivity and potency. The presence of the methoxy group at the 4-position of the phenyl ring enhances the compound's solubility and stability, making it a promising candidate for various pharmaceutical applications. Additionally, the nitro group at the 2-position of the benzene ring introduces electron-withdrawing effects, which can influence the compound's electronic properties and reactivity.

The 2-oxopiperidinyl moiety attached to the phenyl ring adds another layer of complexity to this compound. Piperidine derivatives are well-known for their role in peptide synthesis and as building blocks in medicinal chemistry. The oxo group within the piperidine ring introduces a ketone functionality, which can participate in various chemical reactions, including nucleophilic additions and cyclizations. This makes N-4-methoxy-3-(2-oxopiperidin-1-yl)phenyl a versatile component in organic synthesis.

From a structural perspective, this compound exhibits a high degree of symmetry and conjugation, which can influence its optical properties. Recent advancements in computational chemistry have allowed researchers to model the electronic structure of such compounds with unprecedented accuracy. These studies have revealed that the sulfonamide group plays a critical role in stabilizing the molecule's conformation, thereby enhancing its thermal stability and resistance to degradation.

In terms of synthesis, this compound can be prepared through a multi-step process involving nucleophilic aromatic substitution, amide bond formation, and oxidation reactions. The use of microwave-assisted synthesis has been reported to significantly accelerate the reaction process while maintaining high yields. This approach not only simplifies the synthetic pathway but also reduces the environmental impact associated with traditional methods.

Applications of N-4-methoxy-3-(2-Oxopiperidin-Yl)Phenyl-Sulfonamide extend beyond pharmaceuticals. Its unique electronic properties make it a potential candidate for use in advanced materials such as semiconductors and optoelectronic devices. Recent research has explored its ability to act as a dopant in organic light-emitting diodes (OLEDs), where it enhances device efficiency by modifying charge transport properties.

Furthermore, this compound has shown promise in catalytic applications. The sulfonamide group serves as an effective ligand for transition metal catalysts, facilitating various cross-coupling reactions under mild conditions. This has opened new avenues for its use in industrial chemical processes, where efficiency and sustainability are paramount.

In conclusion, N-4-methoxy-3-(2-Oxopiperidin-Yl)Phenyl-Sulfonamide (CAS No. 941939-84-) is a multifaceted compound with a wide range of potential applications across diverse fields. Its unique structural features, combined with recent advancements in synthetic methodologies and computational modeling, position it as a key player in modern chemical research. As ongoing studies continue to uncover its full potential, this compound is expected to play an increasingly important role in both academic and industrial settings.